(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride
Overview
Description
The compound "(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride" is a chiral amino alcohol with potential relevance in pharmaceutical chemistry due to its structural features that may allow it to act as a building block for various pharmacologically active compounds. While the provided papers do not directly discuss this compound, they do provide insights into related chemical structures and reactions that can be informative for understanding the synthesis, molecular structure, and properties of similar compounds.
Synthesis Analysis
The synthesis of related compounds, such as 1-(aryloxy)-3-[[(amido)alkyl]amino]propan-2-ols, has been described, with some derivatives showing potent beta-adrenergic blocking activity . These syntheses often involve the introduction of heterocyclic moieties, which can influence the pharmacological properties of the resulting compounds. Additionally, Rh(III)-catalyzed C-H activation and annulation have been used to synthesize (4-benzylidene)isochroman-1-one from propargyl alcohols, which suggests that similar catalytic methods could potentially be applied to the synthesis of "(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride" .
Molecular Structure Analysis
The conformational analysis of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives has been conducted using X-ray diffraction analysis . These studies provide insights into the conformational preferences of the amino alcohol backbone and the impact of substituents on the overall molecular geometry. Such analyses are crucial for understanding the three-dimensional structure of the molecule, which is a key factor in its interaction with biological targets.
Chemical Reactions Analysis
The papers do not directly address the chemical reactions of "(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride." However, the synthesis of dinuclear complexes based on related ligands, such as 1,3-bis[(2-(diphenylphosphino)benzylidene)amino]propan-2-ol, indicates that amino alcohols can participate in complexation reactions with various metals . This suggests that "(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride" could also engage in coordination chemistry, which might be relevant for its potential applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound are not directly discussed in the provided papers. However, the structural studies of related compounds, including their crystal packing and hydrogen bonding patterns, can provide valuable information about the likely solubility, stability, and solid-state properties of "(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride" . Understanding these properties is essential for the development of pharmaceutical formulations and for predicting the compound's behavior in biological systems.
Scientific Research Applications
Conformational Analyses and Crystal Structures : The study by Nitek et al. (2020) reports the conformational analyses and crystal structures of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives, a class of compounds related to (R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride. The research highlights the importance of understanding the structural aspects of such compounds for potential applications in designing molecules with desired properties, including pharmaceuticals (Nitek et al., 2020).
Safety And Hazards
The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302-H315-H319-H335 . This indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
(2R)-2-amino-3-phenylmethoxypropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2.ClH/c11-10(6-12)8-13-7-9-4-2-1-3-5-9;/h1-5,10,12H,6-8,11H2;1H/t10-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJWHQBTUHVIRJJ-HNCPQSOCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(CO)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC[C@@H](CO)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30592160 |
Source
|
| Record name | (2R)-2-Amino-3-(benzyloxy)propan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30592160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-amino-3-(benzyloxy)propan-1-ol hydrochloride | |
CAS RN |
58577-95-0 |
Source
|
| Record name | (2R)-2-Amino-3-(benzyloxy)propan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30592160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 58577-95-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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